Cas no 91999-75-6 (4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]-)

4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]- structure
91999-75-6 structure
Product Name:4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]-
CAS No:91999-75-6
MF:C9H11N3O5S
MW:273.265740633011
CID:800296
PubChem ID:11129464
Update Time:2025-04-19

4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleacetic acid,2-amino-a-[(1-carboxy-1-methylethoxy)imino]-
    • (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)-amino)oxy)-2-methylpropanoic acid
    • A839938
    • ( Z )-2-(2-Aminothiazol-4-yl)-2-(1-carboxy-1-methyl)ethoxyiminoacetic acid
    • SCHEMBL9486064
    • (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoicacid
    • 2-{[(E)-[(2-AMINO-1,3-THIAZOL-4-YL)(CARBOXY)METHYLIDENE]AMINO]OXY}-2-METHYLPROPANOIC ACID
    • (E)-2-((((2-aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoic acid
    • 4-Thiazoleacetic acid, 2-amino-alpha-[(1-carboxy-1-methylethoxy)imino]-, (alphaZ)-
    • AKOS016007329
    • (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoic acid
    • 2-[(Z)-[(2-amino-1,3-thiazol-4-yl)-carboxymethylidene]amino]oxy-2-methylpropanoic acid
    • 2-Amino-((1-carboxy-1-methyl ethoxy)imino)-4-thiazoleacetic acid
    • 2-{[(Z)-[(2-AMINO-1,3-THIAZOL-4-YL)(CARBOXY)METHYLIDENE]AMINO]OXY}-2-METHYLPROPANOIC ACID
    • 4-Thiazoleacetic acid,2-amino-a-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-,(Z)- (9CI)
    • 2-[[(2-aminothiazol-4-yl)-carboxy-methylene]amino]oxy-2-methyl-propanoic acid
    • 91999-75-6
    • 102507-85-7
    • 80542-76-3
    • AC-4331
    • Inchi: 1S/C9H11N3O5S/c1-9(2,7(15)16)17-12-5(6(13)14)4-3-18-8(10)11-4/h3H,1-2H3,(H2,10,11)(H,13,14)(H,15,16)/b12-5-
    • InChI Key: VNCBMEHASYISTH-XGICHPGQSA-N
    • SMILES: S1C(N)=NC(=C1)/C(/C(=O)O)=N/OC(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 273.042
  • Monoisotopic Mass: 273.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 163A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.61
  • Boiling Point: 541.5°Cat760mmHg
  • Flash Point: 281.3°C
  • Refractive Index: 1.658
  • PSA: 163.34000
  • LogP: 0.97500
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD